Cas no 28806-14-6 (2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer)
28806-14-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer
CAS No:28806-14-6
MF:C10H12N4O4
MW:252.22668170929
CID:289514
PubChem ID:160169
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer
- 5-methyl-1H-pyrimidine-2,4-dione
- 28806-14-6
- 2,4(1H,3H)-Pyrimidinedione, 5-methyl-, dimer
- Cyclobuta-dithymidine
- SCHEMBL750450
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- Inchi: 1S/2C5H6N2O2/c2*1-3-2-6-5(9)7-4(3)8/h2*2H,1H3,(H2,6,7,8,9)
- InChI Key: AFBXRHFIVUFPES-UHFFFAOYSA-N
- SMILES: O=C1C(C)=CNC(N1)=O.O=C1C(C)=CNC(N1)=O
Computed Properties
- Exact Mass: 252.08596
- Monoisotopic Mass: 252.08585488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 124.44
2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
28806-14-6 (2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer) Related Products
- 1195-08-0(2,4-dihydroxypyrimidine-5-carbaldehyde)
- 4401-71-2(1,3,5-Trimethylpyrimidine-2,4(1H,3H)-dione)
- 4160-77-4(2,4(1H,3H)-Pyrimidinedione,3,5-dimethyl-)
- 156054-85-2(Thymine-alpha,alpha,alpha,6-d4)
- 4212-49-1(5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 15828-63-4(2,4(1H,3H)-Pyrimidinedione,6-amino-5-methyl-)
- 65-71-4(Thymine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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